Cas no 1936639-85-8 (1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde
• CAS No: 1936639-85-8
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 5843550
• PubChem ID: 131231197
• Update Time: 2025-07-21

1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 1-(3-fluoro-2-hydroxypropyl)-
• 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde
• EN300-1622777
• 1936639-85-8

• Inchi： 1S/C8H13FO2/c9-5-7(11)4-8(6-10)2-1-3-8/h6-7,11H,1-5H2
• InChI Key： SCNCQNBJGLXQFF-UHFFFAOYSA-N
• SMILES： C1(CC(O)CF)(C=O)CCC1

Computed Properties

• Exact Mass: 160.08995782g/mol
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 254.6±10.0 °C(Predicted)
• pka: 13.89±0.20(Predicted)

Additional information on 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde

Comprehensive Overview of 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde (CAS No. 1936639-85-8)

1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde (CAS No. 1936639-85-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a fluoro and a hydroxypropyl group in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's cyclobutane-1-carbaldehyde core is a key structural motif in medicinal chemistry, frequently employed to modulate the conformational rigidity of drug candidates. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzymes like kinases and proteases, which are critical in treating cancers and inflammatory diseases. Additionally, its hydroxypropyl moiety offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with improved solubility profiles.

In the context of green chemistry, 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde aligns with the growing demand for sustainable synthetic methodologies. Its synthesis often involves catalytic fluorination techniques, reducing the reliance on hazardous reagents. This resonates with industry trends prioritizing environmentally friendly processes, a topic frequently searched by professionals in chemical forums and AI-driven research platforms.

Another hot topic linked to this compound is its role in AI-assisted drug design. Computational tools, such as molecular docking and QSAR modeling, leverage its structural data to predict interactions with biological targets. Searches for "fluorinated aldehydes in drug discovery" or "cyclobutane derivatives in medicinal chemistry" reflect the compound's relevance in cutting-edge research. Its CAS No. 1936639-85-8 is often queried in patent databases, underscoring its commercial potential.

From a synthetic perspective, the compound's aldehyde functionality allows for diverse transformations, including reductive amination or nucleophilic additions, making it a valuable building block for high-value fine chemicals. Its stability under physiological conditions also positions it as a candidate for bioconjugation strategies, a trending area in antibody-drug conjugate (ADC) development.

In summary, 1-(3-fluoro-2-hydroxypropyl)cyclobutane-1-carbaldehyde exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable synthesis—make it a compound of enduring interest to researchers and industries alike.